Cas no 78677-13-1 (2-Methyl-3-(methylsulfanyl)quinoxaline)

• Product Name: 2-Methyl-3-(methylsulfanyl)quinoxaline
• CAS No: 78677-13-1
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 2802144
• PubChem ID: 12846459
• Update Time: 2025-05-19

2-Methyl-3-(methylsulfanyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• AKOS034019625
• EN300-5046960
• Z275686238
• SCHEMBL19001515
• DTXSID00511348
• 78677-13-1
• 2-Methyl-3-(methylsulfanyl)quinoxaline
• AB00989514-01

• Inchi： 1S/C10H10N2S/c1-7-10(13-2)12-9-6-4-3-5-8(9)11-7/h3-6H,1-2H3
• InChI Key： NLOCLVQVBIIVDC-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 190.05646950Da
• Monoisotopic Mass: 190.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1Ų

Additional information on 2-Methyl-3-(methylsulfanyl)quinoxaline

Comprehensive Guide to 2-Methyl-3-(methylsulfanyl)quinoxaline (CAS No. 78677-13-1): Properties, Applications, and Market Insights

2-Methyl-3-(methylsulfanyl)quinoxaline (CAS No. 78677-13-1) is a specialized quinoxaline derivative with a unique molecular structure that combines a methyl group and a methylsulfanyl moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in 2-methyl-3-(methylsulfanyl)quinoxaline synthesis, biological activity, and industrial uses, making it a trending topic in chemical forums and scientific publications.

The molecular formula of 2-Methyl-3-(methylsulfanyl)quinoxaline is C₁₀H₁₀N₂S, with a molecular weight of 190.26 g/mol. Its structure features a quinoxaline core, which is known for its electron-rich properties and ability to participate in various chemical reactions. The presence of the methylsulfanyl group enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential as a building block for heterocyclic compounds, particularly in the development of novel pharmaceutical agents and functional materials.

One of the most discussed applications of 2-Methyl-3-(methylsulfanyl)quinoxaline is in the field of medicinal chemistry. Researchers have investigated its role as a precursor for bioactive molecules with potential antimicrobial, anticancer, and anti-inflammatory properties. The compound's ability to modulate biological pathways has led to its inclusion in several drug discovery programs. For instance, derivatives of 78677-13-1 have shown promise in targeting specific enzymes involved in disease progression, sparking interest in its structure-activity relationships.

In the agrochemical sector, 2-Methyl-3-(methylsulfanyl)quinoxaline has been explored for its potential as a crop protection agent. Its structural features make it a candidate for developing new pesticides and herbicides, particularly those targeting resistant pest strains. The compound's stability under environmental conditions and its mode of action are key factors driving research in this area. Farmers and agronomists are increasingly searching for sustainable alternatives, and this compound's eco-friendly profile aligns with current market demands.

The material science community has also taken note of 2-Methyl-3-(methylsulfanyl)quinoxaline due to its potential in organic electronics. Its conjugated system and electron-donating properties make it suitable for applications in OLEDs, sensors, and conductive polymers. With the growing demand for flexible electronics and green energy solutions, this compound is being studied for its ability to enhance device performance and durability. Startups and tech companies are actively exploring its integration into next-generation materials.

Market trends indicate a rising demand for 2-Methyl-3-(methylsulfanyl)quinoxaline, particularly in Asia and North America. The compound's supply chain and manufacturing processes are frequently discussed in industry reports, with a focus on cost-effective synthesis and scalable production. Regulatory compliance and quality control are also hot topics, as companies strive to meet international standards. Analysts predict steady growth in its market value, driven by its expanding applications and the push for innovative chemical solutions.

For researchers working with CAS No. 78677-13-1, safety and handling guidelines are essential. While the compound is not classified as hazardous under standard conditions, proper laboratory practices should be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed information on storage, disposal, and personal protective equipment (PPE). These resources are often searched by professionals seeking best practices for chemical handling.

In conclusion, 2-Methyl-3-(methylsulfanyl)quinoxaline (CAS No. 78677-13-1) is a multifaceted compound with significant potential across multiple industries. Its unique properties, coupled with ongoing research into its applications, make it a subject of great interest. Whether you're a chemist exploring its synthetic pathways, a biologist studying its bioactivity, or an engineer developing advanced materials, this compound offers exciting opportunities for innovation. Stay updated with the latest developments to leverage its full potential in your projects.